Cas no 1794883-90-1 ({[(4-bromophenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate)

• Product Name: {[(4-bromophenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate
• CAS No: 1794883-90-1
• MF: C₁₈H₁₈BrNO₅
• MW: 408.243224620819
• CID: 5324512
• Update Time: 2025-05-22

{[(4-bromophenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((4-bromobenzyl)amino)-2-oxoethyl 3,4-dimethoxybenzoate
• 2-[(4-bromobenzyl)amino]-2-oxoethyl 3,4-dimethoxybenzoate
• STL195020
• [2-[(4-bromophenyl)methylamino]-2-oxoethyl] 3,4-dimethoxybenzoate
• {[(4-bromophenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate

• Inchi： 1S/C18H18BrNO5/c1-23-15-8-5-13(9-16(15)24-2)18(22)25-11-17(21)20-10-12-3-6-14(19)7-4-12/h3-9H,10-11H2,1-2H3,(H,20,21)
• InChI Key： PLTFYINYXZAYEH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(COC(C1=CC=C(C(=C1)OC)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 439
• XLogP3: 3.2
• Topological Polar Surface Area: 73.9

Additional information on {[(4-bromophenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate

Compound CAS No. 1794883-90-1: {[(4-Bromophenyl)methyl]carbamoyl}methyl 3,4-Dimethoxybenzoate

The compound with CAS number 1794883-90-1, known as {[(4-bromophenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique chemical structure and promising properties. The molecule consists of a carbamoyl group attached to a methyl group, which is further connected to a 4-bromophenyl moiety. The other part of the molecule is a 3,4-dimethoxybenzoate group, which adds complexity and functionality to the compound.

Recent studies have highlighted the importance of such compounds in the field of pharmaceuticals. The presence of the bromophenyl group suggests potential applications in drug design, particularly in targeting specific receptors or enzymes. The dimethoxybenzoate moiety is known for its ability to enhance bioavailability and stability, making this compound a strong candidate for drug delivery systems. Researchers have also explored its role in inhibiting certain enzymes, which could lead to the development of new therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The combination of the carbamoyl and bromophenyl groups imparts unique electronic properties to the molecule, making it suitable for use in advanced materials such as polymers or coatings. Recent advancements in nanotechnology have further expanded its potential, with studies indicating its ability to self-assemble into nanostructures under specific conditions.

The synthesis of {[(4-bromophenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate involves a multi-step process that requires precise control over reaction conditions. The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has significantly improved the yield and purity of this compound. These methods not only enhance the efficiency of production but also align with current trends toward sustainable chemistry practices.

The chemical structure of this compound plays a crucial role in its reactivity and functionality. The presence of multiple functional groups allows for versatility in chemical transformations. For instance, the carbamoyl group can undergo various reactions, including nucleophilic substitutions or additions, enabling further modifications to tailor the compound's properties for specific applications.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity and biodegradability under controlled conditions. This makes it an attractive option for use in eco-friendly products and processes. However, further research is needed to fully understand its long-term environmental effects and ensure its safe utilization.

The integration of computational chemistry tools has greatly aided in understanding the behavior of this compound at the molecular level. Advanced simulations have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. These computational studies complement experimental work and accelerate the discovery process.

In conclusion, {[(4-bromophenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate (CAS No. 1794883-90-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.